1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylazetidin-3-amine

• IUPAC Name: 1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylazetidin-3-amine
• InChI: InChI=1S/C23H30N6O/c1-23(2,3)22-25-24-20-7-8-21(26-29(20)22)28-14-18(15-28)27(4)11-9-16-5-6-19-17(13-16)10-12-30-19/h5-8,13,18H,9-12,14-15H2,1-4H3
• InChI Key: QLRPARYVDRMYLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)CCC4=CC5=C(C=C4)OCC5
• Molecular Formula: C23H30N6O
• Molecular Weight: 406.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate precursors under specific conditions. For instance, triazolothiadiazine derivatives can be synthesized via the reaction of phenacyl bromide with various 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-aryl-2H-1,2,4-triazol-3(4H)-ones in refluxing ethanol.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, has been studied extensively. These compounds can exist in several isomeric forms, depending on the fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials have been synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, compound 5, a [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic material, exhibits excellent insensitivity toward external stimuli and a very good calculated detonation performance.

Scientific Research Applications

Synthesis and Chemical Properties

• Innovative Synthesis Techniques : Studies have detailed the synthesis of various pyrazolo, isoxazolo, and triazolo derivatives containing the benzofuran moiety. These compounds are synthesized through reactions involving diazotized heterocyclic amines, hydroximoyl chlorides, and active methylene compounds, indicating the chemical versatility and potential for creating complex molecules for various applications (Abdelhamid, Fahmi, & Alsheflo, 2012).

Biological and Pharmacological Applications

• Antimicrobial and Antifungal Activities : New pyrazoline and pyrazole derivatives have shown significant antibacterial and antifungal activities, suggesting the potential use of related [1,2,4]triazolo[4,3-b]pyridazine derivatives in developing new antimicrobial agents (Hassan, 2013).

• Antitumor and Antiproliferative Effects : Certain [1,2,4]triazolo[4,3-b]pyridazine derivatives have been synthesized and evaluated for their antitumor and antiproliferative activities, offering insights into the development of new cancer therapies (Ilić et al., 2011).

Chemical and Structural Analysis

• Structural and Theoretical Studies : Research involving the synthesis, structure analysis, and theoretical studies, including DFT calculations and Hirshfeld surface analysis, of specific [1,2,4]triazolo[4,3-b]pyridazine derivatives, contributes valuable information on the molecular properties and interactions of these compounds (Sallam et al., 2021).

Mechanism of Action

The mechanism of action of similar compounds has been explored in various studies. For instance, 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have shown diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Safety and Hazards

The safety and hazards associated with similar compounds have been studied. For instance, all of the energetic salts are insensitive to both impact and friction stimuli, with impact sensitivity over 15 J and friction sensitivity up to 360 N.

Future Directions

The future directions for the research of similar compounds involve the design of next-generation fused ring energetic materials for different applications. Additionally, researchers are engaged in the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.